Cas no 1261941-22-3 (3-(4-Chloro-3-cyanophenyl)benzoic acid)

3-(4-Chloro-3-cyanophenyl)benzoic acid is a versatile aromatic carboxylic acid derivative featuring both chloro and cyano functional groups on its phenyl ring. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of electron-withdrawing substituents enhances its reactivity in cross-coupling reactions and nucleophilic substitutions, making it useful for constructing complex molecular frameworks. Its benzoic acid moiety further allows for derivatization into esters, amides, or other functionalized products. The compound’s structural features contribute to its utility in medicinal chemistry, where it may act as a precursor for bioactive molecules. High purity and consistent quality ensure reliable performance in research and industrial applications.

3-(4-Chloro-3-cyanophenyl)benzoic acid structure

1261941-22-3 structure

Product Name:3-(4-Chloro-3-cyanophenyl)benzoic acid

CAS No:1261941-22-3

MF:C₁₄H₈ClNO₂

MW:257.671822547913

MDL:MFCD18312654

CID:2764919

PubChem ID:53218380

Update Time:2025-06-09

3-(4-Chloro-3-cyanophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(4-CHLORO-3-CYANOPHENYL)BENZOIC ACID
- 4'-Chloro-3'-cyano[1,1'-biphenyl]-3-carboxylic acid
- 3-(4-Chloro-3-cyanophenyl)benzoic acid, 95%
- MFCD18312654
- DTXSID50683322
- 1261941-22-3
- 3-(4-Chloro-3-cyanophenyl)benzoic acid
- MDL： MFCD18312654
- Inchi： 1S/C14H8ClNO2/c15-13-5-4-10(7-12(13)8-16)9-2-1-3-11(6-9)14(17)18/h1-7H,(H,17,18)
- InChI Key： NEQVPYLTBMOJDG-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C#N)C1C=CC=C(C(=O)O)C=1

Computed Properties

Exact Mass: 257.0243562Da
Monoisotopic Mass: 257.0243562Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 362
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 61.1Å²

3-(4-Chloro-3-cyanophenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB318452-5 g	3-(4-Chloro-3-cyanophenyl)benzoic acid, 95%; .	1261941-22-3	95%	5g	€1,159.00	2022-06-11
abcr	AB318452-5g	3-(4-Chloro-3-cyanophenyl)benzoic acid, 95%; .	1261941-22-3	95%	5g	€1159.00	2025-04-21